Cas no 876729-84-9 (2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)-)

• Product Name: 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)-
• CAS No: 876729-84-9
• MF: C₉H₈Cl₂N₂O
• MW: 231.07861995697
• MDL: MFCD04125159
• CID: 3271782
• PubChem ID: 5924112
• Update Time: 2025-06-12

2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)-
• 876729-84-9
• MFCD04125159
• HMS2614I06
• SMR000337135
• MLS000721495
• (2E)-3-(2,4-dichlorophenyl)acrylohydrazide
• SR-01000307904-1
• 3R-1072
• (E)-3-(2,4-dichlorophenyl)-2-propenohydrazide
• AKOS008968721
• (E)-3-(2,4-dichlorophenyl)prop-2-enehydrazide
• (2E)-3-(2,4-dichlorophenyl)prop-2-enehydrazide
• CHEMBL1403267
• SR-01000307904
• SCHEMBL11480725

• MDL： MFCD04125159
• Inchi： 1S/C9H8Cl2N2O/c10-7-3-1-6(8(11)5-7)2-4-9(14)13-12/h1-5H,12H2,(H,13,14)/b4-2+
• InChI Key： WWOAAMJEUHUILM-DUXPYHPUSA-N
• SMILES： ClC1C=C(C=CC=1/C=C/C(NN)=O)Cl

Computed Properties

• Exact Mass: 230.0013683Da
• Monoisotopic Mass: 230.0013683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)-

Introduction to 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)- (CAS No. 876729-84-9)

2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)-, with the CAS number 876729-84-9, is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of acrylic acid and features a hydrazide functional group attached to a 2,4-dichlorophenyl moiety. The (2E)-configuration indicates the specific geometric isomerism of the compound, which plays a crucial role in its biological activity and potential therapeutic applications.

The molecular structure of 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)- is characterized by its conjugated double bond and the presence of the hydrazide group. These structural features contribute to its unique chemical properties and reactivity. The compound has been extensively studied for its potential as a lead molecule in drug discovery and development. Recent research has focused on its anti-inflammatory and anti-cancer properties, making it a promising candidate for various therapeutic applications.

In the context of medicinal chemistry, 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)- has shown significant promise in preclinical studies. Its ability to modulate key signaling pathways involved in inflammation and cancer progression has been well-documented. For instance, studies have demonstrated that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses and cancer cell survival.

Moreover, the hydrazide functional group in 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)- provides opportunities for further chemical modifications to enhance its pharmacological properties. Researchers have explored various derivatives of this compound to improve its solubility, stability, and bioavailability. These modifications have led to the development of more potent and selective analogs with enhanced therapeutic efficacy.

The biological activity of 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)- has been evaluated in several in vitro and in vivo models. In cell-based assays, it has been shown to exhibit potent anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, preclinical studies have demonstrated its ability to induce apoptosis in cancer cells through the activation of caspase-dependent pathways.

The potential therapeutic applications of 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)- extend beyond inflammation and cancer. Recent research has also explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic protein species associated with these conditions.

In terms of safety and toxicity profiles, 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-, HYDRAZIDE, (2E)- has been found to be well-tolerated in preclinical models at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans. Clinical trials are currently underway to evaluate its efficacy and safety in treating various diseases.

The synthesis of 2-PROPENOIC ACID, 3-(2,4-DICHLOROPHENYL)-HYDRAZIDE, (2E)- is an area of ongoing research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the condensation of 3-(2,4-dichlorophenyl)acryloyl chloride with hydrazine hydrate under controlled conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization to ensure high purity.

In conclusion, 2-PROPENOIC ACID, 3-(2，4-DICHLOROPHENYL)-HYDRAZIDE，(2E)- (CAS No. 876729-84-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activity make it an attractive candidate for developing new therapeutic agents for a range of diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in clinical settings.